Cas no 71774-08-8 (6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-)

6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- structure

71774-08-8 structure

Product Name:6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-

CAS No:71774-08-8

Molecular Formula:C₂₀H₃₂O₄

Molecular Weight:336.46568

CID:569105

PubChem ID:5280778

6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- Properties

Names and Identifiers

- 6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)-
- (5S,6E,8Z,11Z,14Z)-5-hydroperoxyicosa-6,8,11,14-tetraenoic acid
- 5(S)-HPETE
- 5(S)-HpETE Lipid Maps MS Standard
- 5-Hydroperoxy-6,8,11,14-eicosatetraenoic acid
- 5S-HpETE
- 5(S)?-?HPETE
- 71774-08-8
- 5-hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoic acid
- HMS3402I07
- BML1-C04
- 5-(S)-hydroperoxyeicosatetraenoic acid
- 6,8,11,14-Eicosatetraenoic acid, 5-hydroperoxy-, (S-(E,Z,Z,Z))-
- SCHEMBL1394974
- HMS1791I07
- BSPBio_001445
- 5(S)-Hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoic acid
- CHEMBL1743204
- 5(S)-hydroperoxy-6(E),8(Z),11(Z),14(Z)-eicosatetraenoic acid
- IDI1_033915
- NCGC00161249-03
- (5S,6E,8Z,11Z,14Z)-5-hydroperoxyeicosa-6,8,11,14-tetraenoic acid
- (5s)-5-hydroperoxy-(e,z,z,z)-6,8,11,14-eicosatetraenoic acid
- AKOS040758309
- JNUUNUQHXIOFDA-JGKLHWIESA-N
- (S)-5-HPETE
- NCGC00161249-01
- DTXSID701017279
- 5S-hydroperoxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
- HMS1361I07
- (5S,6E,8Z,11Z,14Z)-5-Hydroperoxyicosa-6,8,11,14-tetraenoate
- NCGC00161249-02
- SR-01000946955-1
- (6E,8Z,11Z,14Z)-(5S)-5-Hydroperoxyeicosa-6,8,11,14-tetraenoate
- C05356
- 5(S)-hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoate
- (6E,8Z,11Z,14Z)-(5S)-5-Hydroperoxyeicosa-6,8,11,14-tetraenoic acid
- LMFA03060012
- HY-125770
- 5(S)-HpETE Lipid Maps(R) MS Standard
- 5(S)-Hydroperoxyeicosatetraenoic acid
- CS-0099281
- GTPL2483
- 5-Hydroperoxy-6-trans-8,11,14-cis-eicosatetraenoate
- SR-01000946955
- 5(S)-hydroxyperoxy-6E,8Z,11Z,14Z-icosatetraenoic acid
- (5S,6E,8Z,11Z,14Z)-5-Hydroperoxy-6,8,11,14-eicosatetraenoic acid
- Q2823231
- HMS1989I07
- CHEBI:15632
- G91549
- DA-49776
- InChIKey： JNUUNUQHXIOFDA-JGKLHWIESA-N
- Inchi： InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(24-23)17-15-18-20(21)22/h6-7,9-10,12-14,16,19,23H,2-5,8,11,15,17-18H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
- SMILES： CCCCC/C=C\C/C=C\C/C=C\C=C\[C@H](CCCC(=O)O)OO

Computed Properties

Exact Mass: 336.23000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 15
Monoisotopic Mass: 336.23
Heavy Atom Count: 24
Complexity: 408
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.3
Topological Polar Surface Area: 66.8A^2

Experimental Properties

LogP: 5.68480
PSA: 66.76000
Refractive Index: 1.512
Boiling Point: 518°C at 760 mmHg
Flash Point: 175.6°C
Density: 1.013

6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Larodan	12-2047-39-100ug	5(S)-hydroperoxy-6(E),8(Z),11(Z),14(Z)-eicosatetraenoic acid	71774-08-8	>98%	100ug	€435.00	2023-09-19
SHENG KE LU SI SHENG WU JI SHU	sc-200962-50 µg	5(S)-HPETE,	71774-08-8		50µg	￥2,068.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66508-25ug	5(S)-HpETE	71774-08-8	98%	25ug	￥1213.00	2023-09-08

6,8,11,14-Eicosatetraenoicacid, 5-hydroperoxy-, (5S,6E,8Z,11Z,14Z)- Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:71774-08-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:71774-08-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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